Cas no 1804028-54-3 (3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1804028-54-3
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4911477
• Update Time: 2025-10-29

3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-4-2-14-6(9)3(1-13)5(4)15-7(10,11)12/h2H
• InChI Key： YOOTUOOXZBJBFM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#N)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine

3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804028-54-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of multiple functional groups, including cyano, fluoro, and trifluoromethoxy groups, makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and material science. The fluorination at positions 2 and 5 of the pyridine ring enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the trifluoromethoxy group at position 4 introduces electron-withdrawing effects, further modulating the electronic properties of the molecule.

The synthesis of 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine involves advanced fluorination techniques and multi-step organic reactions. Researchers have developed efficient methodologies to construct this compound with high purity and yield. These methods often involve the use of transition metal catalysts and precise control over reaction conditions to ensure optimal outcomes.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its unique structure allows for interactions with various biological targets, making it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes.

Beyond pharmaceuticals, 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine has also found applications in agrochemicals and advanced materials. Its fluorinated nature confers resistance to environmental degradation, making it suitable for use in pesticides and herbicides. Furthermore, its electronic properties make it a valuable component in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of this compound has been a subject of recent research. Studies indicate that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors. Understanding its fate in different ecosystems is crucial for ensuring its safe use and minimizing ecological risks.

In conclusion, 3-Cyano-2,5-difluoro-4-(trifluoromethoxy)pyridine is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in modern chemistry.